3-fluoro-N-methyl-N-(oxolan-3-yl)pyridin-2-amine

• IUPAC Name: 3-fluoro-N-methyl-N-(oxolan-3-yl)pyridin-2-amine
• InChI: InChI=1S/C10H13FN2O/c1-13(8-4-6-14-7-8)10-9(11)3-2-5-12-10/h2-3,5,8H,4,6-7H2,1H3
• InChI Key: NCWIBYRANYXINH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCOC1)C2=C(C=CC=N2)F
• Molecular Formula: C10H13FN2O
• Molecular Weight: 196.22 g/mol
• CAS No.: 2093651-28-4

Description

“3-fluoro-N-methyl-N-(oxolan-3-yl)pyridin-2-amine” is a chemical compound with the CAS Number: 2093651-28-4. It has a molecular weight of 196.22 and its IUPAC name is 3-fluoro-N-methyl-N-(tetrahydrofuran-3-yl)pyridin-2-amine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13FN2O/c1-13(8-4-6-14-7-8)10-9(11)3-2-5-12-10/h2-3,5,8H,4,6-7H2,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 196.22. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Synthesis and Antibacterial Activity

Pyridonecarboxylic acids and their analogues, with fluoro substituents and cyclic amino groups, have been synthesized and evaluated for antibacterial activity. These compounds, including those with structural motifs related to 3-fluoro-N-methyl-N-(oxolan-3-yl)pyridin-2-amine, exhibit significant antibacterial properties, suggesting potential applications in the development of new antibacterial agents (Egawa et al., 1984).

Fluorine-18 Labeling for Imaging

A novel fluorine-18 prosthetic ligand for labeling proteins and peptides for imaging purposes demonstrates the utility of fluoro-substituted compounds in biomedical imaging. The study details the synthesis, characterization, and application of this ligand, highlighting the importance of fluorine atoms in developing imaging agents (Carberry et al., 2011).

Chiral Resolution Reagents

(S)-2-[(R)-Fluoro(phenyl)methyl]oxirane has been identified as an enantiopure chiral resolution reagent for α-chiral amines, showcasing the critical role of fluorine in the stereochemical analysis of compounds. This application underscores the significance of fluoro-containing compounds in analytical chemistry and the resolution of chiral centers (Rodríguez-Escrich et al., 2005).

Fluorous Ionic Liquids

The synthesis of fluorous ionic liquids, involving reactions with fluoroalkyl groups, illustrates the utility of fluoro-containing compounds in creating new materials with potential applications in green chemistry and materials science. These ionic liquids, with high fluorophilicity, can serve in various industrial and environmental applications (Honda et al., 2017).

Energetic Materials

Fluoropolymers, including those with fluoro-substituents, are used as oxidizers in metal-based pyrolant designs for energetic materials. This research indicates the role of fluoro-containing compounds in the development of advanced materials for energetic applications, showcasing their potential in engineering and defense industries (Miller et al., 2013).